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Cat. No.: B1606993 Get Quote

An In-depth Technical Guide to the Commercial Availability and Application of 3-(3-
Chloropropyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-(3-Chloropropyl)pyridine is a heterocyclic building block of significant interest in medicinal

chemistry and pharmaceutical development. Its bifunctional nature, combining the nucleophilic

pyridine ring with a reactive chloropropyl side chain, makes it a versatile intermediate for

synthesizing a wide array of complex molecular architectures. This guide provides a

comprehensive overview of its commercial availability, delves into its critical role in drug

discovery, presents a robust, field-proven synthesis protocol for instances where commercial

acquisition is not feasible, and outlines essential safety and handling procedures. The content

herein is synthesized from authoritative sources to ensure technical accuracy and practical

utility for professionals in the field.

Introduction: The Strategic Importance of 3-(3-
Chloropropyl)pyridine
The pyridine scaffold is a cornerstone in pharmaceutical science, found in numerous FDA-

approved drugs targeting a vast range of conditions, including cancer, central nervous system

disorders, and infectious diseases[1]. The prevalence of this heterocycle stems from its unique
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electronic properties, its ability to engage in hydrogen bonding, and its capacity to improve the

aqueous solubility of parent molecules—a critical factor in drug formulation[2][3].

3-(3-Chloropropyl)pyridine (CAS No. 21011-66-5) emerges as a particularly valuable

derivative. The pyridine ring itself can be a key pharmacophore, while the 3-chloropropyl group

at the C-3 position provides a reactive handle for covalent modification. This alkyl chloride

moiety is an excellent electrophile, susceptible to nucleophilic substitution reactions. This

allows for the strategic linkage of the pyridine core to other bioactive molecules or functional

groups, enabling the systematic exploration of chemical space in lead optimization

campaigns[4]. Its utility is central to constructing novel compounds where the pyridine unit

imparts desired pharmacological properties and the linker modulates potency, selectivity, or

pharmacokinetic profiles.

Key Chemical Properties:

Molecular Formula: C₈H₁₀ClN[5][6]

Molecular Weight: 155.63 g/mol [5][7]

CAS Number: 21011-66-5[5][6][7]

Appearance: Typically supplied as a liquid or solid, depending on purity and storage

conditions.

Commercial Availability and Procurement
For research and development purposes, sourcing high-quality starting materials is paramount.

3-(3-Chloropropyl)pyridine is available from several specialized chemical suppliers.

Availability, purity, and cost can vary, making a comparative analysis essential for project

planning and budgeting. Below is a summary of prominent commercial sources.
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Supplier CAS Number Purity
Available
Quantities

Price (USD,
Approx.)

Sigma-Aldrich 21011-66-5 95% 100 mg - 1 g

$418.60 (100

mg) - $1,207.70

(1 g)

BLD Pharm 21011-66-5 Not specified Inquire for details
Pricing available

upon inquiry

Dayang Chem

(Hangzhou) Co.,

Ltd.

21011-66-5 Not specified 100 g
Pricing available

upon inquiry

Note: Prices and availability are subject to change and may vary based on institutional

contracts and location. Data compiled from supplier websites.[5][6][7]

The decision to purchase versus synthesize often depends on the scale of the research. For

initial screening and small-scale experiments, direct purchase is typically the most efficient

route. However, for larger-scale campaigns or when specific purity grades are required that are

not commercially available, in-house synthesis becomes a viable and often necessary

alternative.

Application in Drug Discovery and Medicinal
Chemistry
The pyridine nucleus is a privileged scaffold in drug design, integral to numerous therapeutic

agents[2][8]. 3-(3-Chloropropyl)pyridine serves as a critical intermediate, enabling the

synthesis of compounds for a multitude of therapeutic targets. The chloropropyl chain acts as a

flexible linker, allowing chemists to connect the pyridine moiety to other functional groups or

complex scaffolds through nucleophilic substitution.

Causality of its Utility: The chlorine atom is a good leaving group, readily displaced by a variety

of nucleophiles (e.g., amines, thiols, alcohols, carbanions). This facilitates the construction of

new carbon-nitrogen, carbon-sulfur, carbon-oxygen, and carbon-carbon bonds. This versatility

is the primary reason for its widespread use as a building block in the synthesis of novel

chemical entities.
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The workflow below illustrates the strategic role of 3-(3-Chloropropyl)pyridine in a typical

drug discovery pipeline.

Library Synthesis Phase

Screening & Optimization

3-(3-Chloropropyl)pyridine
(Building Block)

Nucleophilic Substitution Reaction

Bioactive Scaffold
(e.g., Amine, Thiol Nucleophile)

Novel Pyridine Derivative
(Drug Candidate)

Forms C-N or C-S bond

Biological Screening
(HTS, In-vitro assays)

Lead Optimization
(SAR Studies)

Click to download full resolution via product page

Figure 1: Drug discovery workflow using 3-(3-Chloropropyl)pyridine.

This strategic incorporation allows for the systematic modification of molecules to enhance

potency, improve selectivity, and optimize ADME (Absorption, Distribution, Metabolism, and

Excretion) properties. The pyridine ring itself can interact with biological targets through various

non-covalent interactions, while the newly introduced functionality fine-tunes the overall

pharmacological profile.
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Reference Synthesis Protocol
While commercially available, understanding the synthesis of 3-(3-Chloropropyl)pyridine is

crucial for scalability and custom modifications. A robust and common method involves the

chlorination of the corresponding alcohol, 3-(Pyridin-3-yl)propan-1-ol. Thionyl chloride (SOCl₂)

is an excellent reagent for this transformation due to its reliability and the formation of gaseous

byproducts (SO₂ and HCl), which simplifies purification.

Pillar of Trustworthiness: This protocol is self-validating. Each step includes purification and the

final characterization confirms the identity and purity of the product, ensuring its suitability for

subsequent, sensitive applications.

3-(Pyridin-3-yl)propan-1-ol
(Starting Material)

Reaction Mixture
(Reflux or RT)

 Add SOCl₂
 to alcohol soln.

SOCl₂ in DCM
(Reagent & Solvent)

Aqueous Workup
(Quench & Extract)

 Reaction
 complete Purification

(Column Chromatography)

 Crude
 product 3-(3-Chloropropyl)pyridine

(Final Product)

 Pure
 product

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of 3-(3-Chloropropyl)pyridine.

Step-by-Step Methodology
Materials and Reagents:

3-(Pyridin-3-yl)propan-1-ol

Thionyl chloride (SOCl₂)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Protocol:

Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir

bar and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-

(Pyridin-3-yl)propan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM).

Expertise Note: Anhydrous conditions are critical to prevent the thionyl chloride from

hydrolyzing to HCl and SO₂, which would reduce yield and create unwanted side products.

Reagent Addition: Cool the solution to 0 °C using an ice bath. Add thionyl chloride (1.2 eq)

dropwise via a syringe.

Expertise Note: Dropwise addition at 0 °C helps to control the initial exothermic reaction

and minimize potential side reactions.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Stir for 2-4 hours or until the reaction is

complete, as monitored by Thin Layer Chromatography (TLC).

Workup and Extraction:

Carefully quench the reaction by slowly pouring the mixture into a beaker of ice-cold

saturated NaHCO₃ solution. This will neutralize the excess SOCl₂ and the HCl generated.

Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x).

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

Expertise Note: The basic wash with NaHCO₃ is crucial for removing acidic impurities. The

subsequent brine wash helps to remove residual water from the organic phase.

Purification: Filter off the drying agent and concentrate the organic phase under reduced

pressure to obtain the crude product. Purify the residue by flash column chromatography on

silica gel, using a gradient of ethyl acetate in hexanes as the eluent.
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Characterization: Combine the pure fractions (identified by TLC) and remove the solvent in

vacuo to yield 3-(3-Chloropropyl)pyridine. Confirm the structure and purity using ¹H NMR,

¹³C NMR, and Mass Spectrometry.

Safety, Handling, and Storage
Working with 3-(3-Chloropropyl)pyridine and its precursors requires strict adherence to safety

protocols. It is classified as an irritant and is harmful if swallowed or comes into contact with

skin[5][9].

Hazard Identification (GHS Classification):

H302: Harmful if swallowed[5]

H315: Causes skin irritation[5]

H319: Causes serious eye irritation[5]

H335: May cause respiratory irritation[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA regulations or European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure[10].

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical

fume hood[10]. If exposure limits are likely to be exceeded, a NIOSH/MSHA or EN 149

approved respirator is necessary.

Handling and Storage:

Handling: Wash hands thoroughly after handling. Avoid breathing vapors or mist. Ground

and secure containers when transferring material[10].
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Conclusion
3-(3-Chloropropyl)pyridine stands out as a high-value chemical intermediate for the

pharmaceutical and life sciences research community. Its commercial availability from key

suppliers facilitates its direct use in early-stage discovery, while well-established synthetic

routes provide a scalable option for later-stage development. The strategic importance of this

molecule lies in its ability to bridge the versatile pyridine core with other molecular entities,

empowering chemists to design and create the next generation of therapeutic agents.

Adherence to rigorous safety protocols is essential to ensure its effective and safe application

in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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